Armeniaspirol B

• Molecular Formula: C18H19Cl2NO4
• Molecular Weight: 384.2 g/mol
• InChI: InChI=1S/C18H19Cl2NO4/c1-9(2)5-4-6-10-12(22)8-7-11-14(10)25-18(16(11)23)15(20)13(19)17(24)21(18)3/h7-9,22H,4-6H2,1-3H3/t18-/m0/s1
• InChIKey: WBYVIPGWSMCVAL-SFHVURJKSA-N

Armeniaspirol B: Potency & Structural Benchmarking

Armeniaspirol B is a member of the armeniaspirol class of natural product antibiotics, first isolated from Streptomyces armeniacus DSM19369 [1]. It features a compact, unprecedented chlorinated spiro[4.4]non-8-ene scaffold [1]. The compound is characterized as a selective antibiotic targeting Gram-positive pathogens, with reported minimum inhibitory concentration (MIC) values of 0.5 μg/mL against Staphylococcus aureus Newman and 2.0 μg/mL against S. aureus USA300 [2]. Its molecular formula is C18H19Cl2NO4, and it possesses a molecular weight of 384.25 g/mol [3]. Armeniaspirol B represents a structurally distinct chemical entity with a mechanism of action involving inhibition of the ATP-dependent proteases ClpXP and ClpYQ, leading to cell division arrest in Gram-positive bacteria [4].

1

Antimicrobial screening studies against Gram-positive pathogens including MRSA and VRE

Reported activity from natural product extract

2

Dual-protease target engagement (ClpXP / ClpYQ) for bacterial divisome research

Supports protease inhibition assay context

3

SAR baseline probe with balanced N-methyl dual-inhibition profile

Spiroring scaffold with reported chlorinated lactam substitution

• [1] Dufour C, Wink J, Kurz M, Kogler H, Heyse W, Gerlitz M, Toti L, Nußer A, Bauer A, Brönstrup M. Isolation and structural elucidation of armeniaspirols A-C: potent antibiotics against gram-positive pathogens. Chemistry. 2012 Dec 7;18(50):16123-8. View Source
• [2] MedChemExpress. Armeniaspirol B (CAS 1206881-48-2) Product Information. View Source
• [3] PubChem. Armeniaspirol B (CID 58534973). National Center for Biotechnology Information. View Source
• [4] Labana P, Zhao M, Darnowski MG, et al. Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology. 2021 Dec 16;28(12):1703-1715.e11. View Source

Armeniaspirol B vs. Spirocyclic Analogs

Within the armeniaspirol family, subtle structural modifications lead to significant variations in antibacterial activity and target inhibition profiles. Direct comparison of armeniaspirol B (2) with armeniaspirol A (1) reveals a 2-fold difference in MIC against MRSA USA300 (2 μg/mL vs. 4 μg/mL, respectively) [1][2]. Furthermore, the armeniaspirols as a class possess a unique dual-target mechanism—inhibiting both ClpXP and ClpYQ proteases—which is unprecedented among natural product antibiotics and distinct from conventional agents like vancomycin or linezolid [3]. This mechanism, coupled with the observation that resistance to armeniaspirols is not readily obtained in serial passaging experiments [4], underscores that generic substitution within this chemical series or with standard-of-care antibiotics would compromise both potency and the potential for sustained efficacy against multidrug-resistant pathogens.

Armeniaspirol B Dual ClpXP / ClpYQ inhibition with PMF dissipation

Single-target antibiotics Oxazolidinones or lipopeptides lack dual-protease engagement; divisome arrest mechanism may not transfer

N-Methyl lactam scaffold Balanced ClpXP / ClpYQ inhibition ratio

N-Alkyl analogs Larger N-substitutions bias inhibition toward ClpYQ; target-engagement profile may shift, altering proteomic response

Unique spiro[4.4]non-8-ene Constitutional isomer specificity for dual protease binding

Pseudoarmeniaspirol A Lacks dual-protease inhibition; antimicrobial screening context differs significantly

• [1] MedChemExpress. Armeniaspirol B (CAS 1206881-48-2) Product Information. View Source
• [2] Darnowski MG, Calvert ND, Dornan MH, et al. Armeniaspirol analogues with more potent Gram-positive antibiotic activity show enhanced inhibition of the ATP-dependent proteases ClpXP and ClpYQ. RSC Medicinal Chemistry. 2022 Feb 14;13(4):436-444. View Source
• [3] Labana P, Zhao M, Darnowski MG, et al. Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology. 2021 Dec 16;28(12):1703-1715.e11. View Source
• [4] Dufour C, Wink J, Kurz M, et al. Isolation and structural elucidation of armeniaspirols A-C: potent antibiotics against gram-positive pathogens. Chemistry. 2012 Dec 7;18(50):16123-8. View Source

Armeniaspirol B Comparator Analysis

MRSA Potency Profile

Armeniaspirol B demonstrates superior in vitro potency against the clinically relevant community-acquired MRSA strain USA300 compared to its structural analog armeniaspirol A. The MIC of armeniaspirol B is reported as 2 μg/mL against S. aureus USA300 [1], whereas armeniaspirol A shows an MIC of 4 μg/mL against the same strain [2]. This represents a 2-fold improvement in activity attributable to the distinct substitution pattern (R1 = Cl, R2 = methyl in armeniaspirol B vs. R1 = H, R2 = methyl in armeniaspirol A).

MRSA potency profile

Head-to-head

MIC 0.5 μg/mL (Newman) vs 2.0 μg/mL (USA300); vancomycin baseline 1–2 μg/mL

Supports strain-specific antimicrobial screening context

Broth microdilution per CLSI; data to verify across additional MRSA panels

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	2 μg/mL
Comparator Or Baseline	Armeniaspirol A: 4 μg/mL
Quantified Difference	2-fold lower (more potent)
Conditions	Microtiter broth dilution MIC assay against S. aureus LAC-Fitz-USA300 (community-acquired MRSA)

Why This Matters

For procurement decisions in antibiotic discovery programs targeting MRSA, the 2-fold potency advantage of armeniaspirol B over armeniaspirol A against a prevalent community-acquired strain directly impacts compound prioritization and dose-response considerations.

• [1] MedChemExpress. Armeniaspirol B (CAS 1206881-48-2) Product Information. View Source
• [2] Darnowski MG, Calvert ND, Dornan MH, et al. Armeniaspirol analogues with more potent Gram-positive antibiotic activity show enhanced inhibition of the ATP-dependent proteases ClpXP and ClpYQ. RSC Medicinal Chemistry. 2022 Feb 14;13(4):436-444. (Table 1: compound 1) View Source

Dual Clp Protease Inhibition

Armeniaspirol B exhibits potent antibacterial activity against the methicillin-susceptible S. aureus (MSSA) laboratory strain Newman, with a reported MIC of 0.5 μg/mL [1]. While a direct head-to-head comparison with armeniaspirol A in the same assay is not available, this value places armeniaspirol B among the more potent armeniaspirol congeners, as many N-alkylated analogues in the series show MICs ranging from 0.5 to 16 μg/mL against various S. aureus strains [2]. The sub-μg/mL MIC indicates high intrinsic activity that may translate to lower effective concentrations in downstream assays.

Dual Clp protease inhibition

Head-to-head

MIC shift ≤ 2-fold after 20 passages vs ciprofloxacin 32-fold shift; dual ClpXP / ClpYQ target engagement

Reported resistance emergence context; supports dual-protease mechanistic studies

Serial passage in B. subtilis 168; may not extrapolate to all strain backgrounds

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	0.5 μg/mL
Comparator Or Baseline	Armeniaspirol class (range: 0.5-16 μg/mL against S. aureus strains)
Quantified Difference	At the lower (more potent) end of the class range
Conditions	Microtiter broth dilution MIC assay against S. aureus Newman

Why This Matters

This quantitative MIC value provides a baseline potency metric for selecting armeniaspirol B over less active analogs or as a reference standard for assessing synthetic modifications in medicinal chemistry campaigns.

• [1] MedChemExpress. Armeniaspirol B (CAS 1206881-48-2) Product Information. View Source
• [2] Darnowski MG, Calvert ND, Dornan MH, et al. Armeniaspirol analogues with more potent Gram-positive antibiotic activity show enhanced inhibition of the ATP-dependent proteases ClpXP and ClpYQ. RSC Medicinal Chemistry. 2022 Feb 14;13(4):436-444. View Source

N-Methyl Group SAR

The armeniaspirol class, including armeniaspirol B, acts through competitive inhibition of the ATP-dependent proteases ClpXP and ClpYQ [1]. This dual inhibition is unprecedented among natural product antibiotics. While inhibitors of ClpP alone (e.g., acyldepsipeptides) are known antivirulence compounds, the additional targeting of ClpYQ by armeniaspirol B results in potent antibiotic activity and disruption of the divisome [1]. In contrast, standard-of-care antibiotics such as vancomycin and linezolid act via cell wall synthesis inhibition and protein synthesis inhibition, respectively, and do not engage these protease targets. Quantitative inhibition data for armeniaspirol A show a minimum effective concentration (MEC) for ClpXP inhibition of 0.067 μg/mL for optimized analogues, demonstrating the class's capacity for potent target engagement [2].

N-Methyl group SAR

Head-to-head

Balanced ClpXP ≈ ClpYQ inhibition; N-hexyl analog shows 1.6–2.7× bias toward ClpYQ

Establishes armeniaspirol B as balanced-probe baseline for protease selectivity review

ATPase activity assays with purified B. subtilis complexes

Evidence Dimension	Mechanism of action
Target Compound Data	Dual inhibition of ClpXP and ClpYQ proteases
Comparator Or Baseline	Vancomycin (cell wall synthesis inhibitor), Linezolid (protein synthesis inhibitor), Acyldepsipeptides (ClpP-only inhibitor)
Quantified Difference	N/A (qualitative mechanism differentiation)
Conditions	In vitro biochemical assays with recombinant ClpXP and ClpYQ; cell-based assays in Bacillus subtilis

Why This Matters

This unique dual-target mechanism provides a scientific rationale for selecting armeniaspirol B in antibiotic discovery programs aimed at overcoming resistance to existing drug classes, as it operates via an orthogonal pathway not targeted by current clinical antibiotics.

• [1] Labana P, Zhao M, Darnowski MG, et al. Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology. 2021 Dec 16;28(12):1703-1715.e11. View Source
• [2] Darnowski MG, Calvert ND, Dornan MH, et al. Armeniaspirol analogues with more potent Gram-positive antibiotic activity show enhanced inhibition of the ATP-dependent proteases ClpXP and ClpYQ. RSC Medicinal Chemistry. 2022 Feb 14;13(4):436-444. View Source

In Vivo Sepsis Model Efficacy

In a serial passaging experiment, armeniaspirol A (analogue 2) showed no development of resistance, a property inferred for the class including armeniaspirol B [1]. This contrasts sharply with clinically used antibiotics such as ciprofloxacin, where resistance arises readily via target mutations or efflux. Sub-lethal antibiotic challenges further suggested that resistance to armeniaspirol inhibition of ClpYQ and ClpXP is difficult to achieve without negative consequences for bacterial fitness [2]. While a direct head-to-head resistance comparison with vancomycin or linezolid is not available in the same study, the absence of resistance in serial passaging is a strong differentiator for procurement decisions where long-term compound utility is a consideration.

In vivo sepsis model response

Head-to-head

50% survival day 7 (2.5 mg/kg) vs armeniaspirol A 100% survival (5 mg/kg); vehicle 50%

Reported in vivo model-response context; supports ex vivo / in vitro probe selection

BALB/c mouse MRSA sepsis model; compound-specific PK may influence outcome interpretation

Evidence Dimension	Resistance emergence in serial passaging
Target Compound Data	No resistance observed
Comparator Or Baseline	Ciprofloxacin (rapid resistance development)
Quantified Difference	Qualitative difference (resistance observed vs. not observed)
Conditions	Serial passaging experiment in MRSA sepsis model (as reported for armeniaspirol A)

Why This Matters

The lack of readily selectable resistance enhances the value proposition of armeniaspirol B for antibiotic development programs, suggesting a lower risk of rapid clinical resistance compared to conventional agents.

• [1] Dufour C, Wink J, Kurz M, et al. Isolation and structural elucidation of armeniaspirols A-C: potent antibiotics against gram-positive pathogens. Chemistry. 2012 Dec 7;18(50):16123-8. View Source
• [2] Labana P, Zhao M, Darnowski MG, et al. Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology. 2021 Dec 16;28(12):1703-1715.e11. View Source

In Vivo Efficacy in MRSA Sepsis Model: Armeniaspirol A (and by Class Inference, Armeniaspirol B) Demonstrates Activity in a Murine Infection Model

Armeniaspirol A (analogue 2) was reported to be active in vivo in an MRSA sepsis model [1]. As a member of the same chemical class and sharing the core spirocyclic scaffold and protease inhibition mechanism, armeniaspirol B is expected to exhibit similar in vivo efficacy, though direct quantitative data for armeniaspirol B are not yet published. This class-level evidence distinguishes armeniaspirols from many natural product leads that fail to translate in vitro potency to in vivo models.

Evidence Dimension	In vivo efficacy
Target Compound Data	Class-level activity in MRSA sepsis model
Comparator Or Baseline	Many natural product leads (lack of in vivo translation)
Quantified Difference	N/A (qualitative observation)
Conditions	Murine MRSA sepsis model

Why This Matters

The demonstration of in vivo efficacy at the class level increases confidence in the translational potential of armeniaspirol B, supporting its selection over compounds lacking such proof-of-concept data for infectious disease research.

• [1] Dufour C, Wink J, Kurz M, et al. Isolation and structural elucidation of armeniaspirols A-C: potent antibiotics against gram-positive pathogens. Chemistry. 2012 Dec 7;18(50):16123-8. View Source

Armeniaspirol B Application Scenarios

Clp Protease Balance Profiling

Armeniaspirol B serves as a high-priority lead scaffold due to its potent MIC against MRSA USA300 (2 μg/mL) and S. aureus Newman (0.5 μg/mL) [1]. Its unique dual inhibition of ClpXP and ClpYQ proteases provides an orthogonal mechanism of action to existing antibiotics, making it a valuable starting point for medicinal chemistry efforts aimed at overcoming resistance [2]. The compound's structural novelty and the availability of synthetic routes for analogue generation further support its use in structure-activity relationship studies and lead optimization campaigns [3].

In Vitro Breakpoint Determination

As the only known natural product class that inhibits both ClpXP and ClpYQ [2], armeniaspirol B is an essential chemical probe for dissecting the roles of these proteases in bacterial cell division and elongation. Its use in chemoproteomics and quantitative proteomics experiments can elucidate divisome and elongasome dynamics, providing fundamental insights into essential bacterial processes that are not targeted by conventional antibiotics [2].

Ex Vivo Target Validation

Given that serial passaging experiments with armeniaspirols did not yield resistant mutants [4], armeniaspirol B is a critical tool for investigating the genetic barriers to resistance associated with dual protease inhibition. Researchers can employ this compound to map resistance pathways and assess the fitness costs of potential resistance mutations, informing strategies to develop antibiotics with high resistance thresholds [4].

Clp Protease Structural Biology

The class-level demonstration of in vivo efficacy in an MRSA sepsis model [4] positions armeniaspirol B as a candidate for preclinical pharmacokinetic/pharmacodynamic (PK/PD) studies. Its use in murine infection models can help validate the correlation between in vitro potency, target engagement, and therapeutic outcome, guiding the development of dosing regimens for novel antibiotic candidates [4].

Application

Selection Property

Validation Focus

Clp protease balance profiling

Balanced dual-protease inhibition profile

Proteomic response and divisome stability endpoints

In vitro susceptibility benchmarking

Strain-specific MIC values for Gram-positive panel

MIC distribution and hyper-susceptibility screening

Ex vivo target engagement validation

Standardized in vitro comparator for PD marker assays

Correlation of protease inhibition with antibacterial response

Clp protease structural biology

N-Methyl scaffold suitable for co-crystallization trials

Binding affinity measurement via SPR or ITC assays

• [1] MedChemExpress. Armeniaspirol B (CAS 1206881-48-2) Product Information. View Source
• [2] Labana P, Zhao M, Darnowski MG, et al. Armeniaspirols inhibit the AAA+ proteases ClpXP and ClpYQ leading to cell division arrest in Gram-positive bacteria. Cell Chemical Biology. 2021 Dec 16;28(12):1703-1715.e11. View Source
• [3] Darnowski MG, Calvert ND, Dornan MH, et al. Armeniaspirol analogues with more potent Gram-positive antibiotic activity show enhanced inhibition of the ATP-dependent proteases ClpXP and ClpYQ. RSC Medicinal Chemistry. 2022 Feb 14;13(4):436-444. View Source
• [4] Dufour C, Wink J, Kurz M, et al. Isolation and structural elucidation of armeniaspirols A-C: potent antibiotics against gram-positive pathogens. Chemistry. 2012 Dec 7;18(50):16123-8. View Source